Cas no 2227821-86-3 ((1S)-3-amino-1-(3,5-dimethoxypyridin-4-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3,5-dimethoxypyridin-4-yl)propan-1-ol
• CAS No: 2227821-86-3
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6592996
• PubChem ID: 165971717
• Update Time: 2025-05-21

(1S)-3-amino-1-(3,5-dimethoxypyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3,5-dimethoxypyridin-4-yl)propan-1-ol
• EN300-1824820
• 2227821-86-3

• Inchi： 1S/C10H16N2O3/c1-14-8-5-12-6-9(15-2)10(8)7(13)3-4-11/h5-7,13H,3-4,11H2,1-2H3/t7-/m0/s1
• InChI Key： ZYYPWBFOPSRZSA-ZETCQYMHSA-N
• SMILES： O[C@H](C1C(=CN=CC=1OC)OC)CCN

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77.6Ų

Additional information on (1S)-3-amino-1-(3,5-dimethoxypyridin-4-yl)propan-1-ol

Comprehensive Overview of (1S)-3-amino-1-(3,5-dimethoxypyridin-4-yl)propan-1-ol (CAS No. 2227821-86-3)

(1S)-3-amino-1-(3,5-dimethoxypyridin-4-yl)propan-1-ol (CAS No. 2227821-86-3) is a specialized chiral compound with significant potential in pharmaceutical and biochemical research. This compound features a unique pyridine core substituted with dimethoxy groups and an amino-propanol side chain, making it a valuable intermediate for drug discovery and development. The (1S)-stereochemistry further enhances its utility in enantioselective synthesis, a critical aspect of modern medicinal chemistry.

The molecular structure of (1S)-3-amino-1-(3,5-dimethoxypyridin-4-yl)propan-1-ol includes a 3,5-dimethoxypyridine moiety, which is known for its electron-rich properties and ability to participate in hydrogen bonding. This characteristic makes the compound particularly useful in designing enzyme inhibitors and receptor modulators. Researchers are increasingly focusing on such scaffolds due to their potential in targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes.

One of the most compelling aspects of CAS No. 2227821-86-3 is its role in the synthesis of chiral drugs. The amino-propanol side chain provides a versatile handle for further functionalization, enabling the creation of derivatives with tailored pharmacological properties. Recent studies have highlighted its application in developing G-protein-coupled receptor (GPCR) ligands, which are pivotal in treating conditions like Parkinson's disease and schizophrenia.

In the context of green chemistry, (1S)-3-amino-1-(3,5-dimethoxypyridin-4-yl)propan-1-ol has garnered attention for its potential in sustainable synthesis routes. The compound's stability under mild reaction conditions aligns with the growing demand for eco-friendly pharmaceutical manufacturing. This trend is particularly relevant as the industry shifts toward biocatalysis and flow chemistry to reduce waste and energy consumption.

From a commercial perspective, the demand for high-purity chiral intermediates like CAS No. 2227821-86-3 is on the rise. Pharmaceutical companies are investing heavily in asymmetric synthesis technologies to meet regulatory requirements for enantiopure drugs. This compound's scalability and compatibility with continuous manufacturing processes make it a promising candidate for large-scale production.

Researchers and industry professionals frequently search for information on (1S)-3-amino-1-(3,5-dimethoxypyridin-4-yl)propan-1-ol solubility, synthetic routes, and safety data. Addressing these queries, the compound exhibits moderate solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in laboratory settings. Synthetic protocols often involve reductive amination or enzymatic resolution to achieve high enantiomeric excess.

Another area of interest is the compound's potential in proteomics and chemical biology. Its ability to serve as a molecular probe for studying protein-ligand interactions has been explored in recent publications. This application is particularly relevant in the era of precision medicine, where understanding target engagement at the molecular level is crucial.

In summary, (1S)-3-amino-1-(3,5-dimethoxypyridin-4-yl)propan-1-ol (CAS No. 2227821-86-3) represents a versatile and valuable building block in modern chemical research. Its applications span from drug discovery to sustainable chemistry, addressing key challenges in the pharmaceutical industry. As the demand for chiral intermediates and bioactive molecules grows, this compound is poised to play an increasingly important role in scientific advancements.